Cas no 2188733-85-7 (N-{1-(oxan-4-yl)piperidin-4-ylmethyl}prop-2-enamide)

• Product Name: N-{1-(oxan-4-yl)piperidin-4-ylmethyl}prop-2-enamide
• CAS No: 2188733-85-7
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• CID: 5409305
• PubChem ID: 132317726
• Update Time: 2025-05-21

N-{1-(oxan-4-yl)piperidin-4-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(Tetrahydro-2H-pyran-4-yl)-4-piperidinyl]methyl]-2-propenamide
• N-{1-(oxan-4-yl)piperidin-4-ylmethyl}prop-2-enamide

• Inchi： 1S/C14H24N2O2/c1-2-14(17)15-11-12-3-7-16(8-4-12)13-5-9-18-10-6-13/h2,12-13H,1,3-11H2,(H,15,17)
• InChI Key： WGDCELLOBFMIFK-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2CCOCC2)CC1)(=O)C=C

Experimental Properties

• Density: 1.050±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 427.7±45.0 °C(Predicted)
• pka: 14.81±0.46(Predicted)

Additional information on N-{1-(oxan-4-yl)piperidin-4-ylmethyl}prop-2-enamide

N-{1-(oxan-4-yl)piperidin-4-ylmethyl}prop-2-enamide (CAS No. 2188733-85-7)

The compound N-{1-(oxan-4-yl)piperidin-4-ylmethyl}prop-2-enamide (CAS No. 2188733-85-7) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound, characterized by its unique molecular structure, has garnered attention in recent years due to its promising properties and versatility in different chemical reactions. The name itself reflects its structural composition: the piperidine ring, substituted at the 4-position with an oxane group, and the propenamide moiety attached via a methylene bridge. This combination of functional groups endows the compound with distinctive reactivity and selectivity, making it a valuable tool in organic synthesis.

Recent studies have highlighted the role of N-{1-(oxan-4-yl)piperidin-4-ylmethyl}propenamide in the development of advanced materials and pharmaceuticals. Researchers have explored its ability to act as a precursor for more complex molecules, leveraging its stability and reactivity under various reaction conditions. For instance, its use in asymmetric catalysis has shown remarkable results, with high enantioselectivity observed in certain transformations. This makes it a potential candidate for the synthesis of chiral compounds, which are crucial in drug discovery and development.

In addition to its synthetic applications, this compound has also been investigated for its potential in polymer chemistry. The oxane group within its structure contributes to its ability to form stable polymers under specific conditions, opening avenues for the creation of novel materials with tailored properties. These materials could find applications in fields such as electronics, aerospace, and biomedical engineering, where high-performance polymers are essential.

The synthesis of N-{1-(oxan-4-yl)piperidin-4-y methyl}propenamide involves a multi-step process that combines principles from both organic and polymer chemistry. The starting materials are carefully selected to ensure high purity and reproducibility, while the reaction conditions are optimized to maximize yield and minimize side reactions. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis pathway, making it more accessible for large-scale production.

From a structural perspective, the compound's molecular architecture is defined by a piperidine ring system fused with an oxane group at the 4-position. This arrangement creates a rigid yet flexible framework that facilitates various chemical transformations. The propenamide moiety adds functionality by introducing amide bonds, which are known for their stability and reactivity in peptide bond formation. This dual functionality makes the compound highly versatile in both academic research and industrial applications.

Moreover, the compound's compatibility with modern analytical techniques has been extensively studied. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize its molecular structure with high precision. These studies have provided valuable insights into its electronic properties and intermolecular interactions, further enhancing our understanding of its behavior in different chemical environments.

In terms of safety and handling, N-{1-(oxan-ylylpiperidin ylmethy)}propeenamid is classified as a non-hazardous substance under standard laboratory conditions. However, it is recommended to follow proper safety protocols when working with this compound to ensure optimal results and minimize any potential risks associated with prolonged exposure or improper storage.

Looking ahead, the future of this compound lies in its continued exploration across diverse scientific domains. With ongoing research into its catalytic properties, polymerization behavior, and synthetic applications, there is no doubt that N-{1-(oxan-ylylpiperidin ylmethy)}propeenamid will remain a focal point for innovation in chemistry and materials science.